Cas no 145447-78-5 (N-Acetyllactosamine 6-Sulfate Sodium Salt, 90%)

• Product Name: N-Acetyllactosamine 6-Sulfate Sodium Salt, 90%
• CAS No: 145447-78-5
• MF: C₁₄H₂₄NNaO₁₄S
• MW: 485.39343547821
• CID: 101622
• PubChem ID: 354334910
• Update Time: 2025-05-20

N-Acetyllactosamine 6-Sulfate Sodium Salt, 90% Chemical and Physical Properties

Names and Identifiers

• D-Glucose,2-(acetylamino)-2-deoxy-4-O-b-D-galactopyranosyl-, 6-(hydrogen sulfate), sodium salt (1:1)
• N-Acetyllactosamine 6-Sulfate Sodium Salt
• D-Glucose,2-(acetylamino)-2-deoxy-4-O-b-D-galactopyranosyl-, 6-(hydrogen sulfate), sodium salt...
• 2-(Acetylamino)-2-deoxy-4-O--D-galactopyranosyl-D-glucose 6-(Hydrogen Sulfate) Monosodium Salt
• Gal-(1-4)-GlcNAc(6S)
• Galβ(1-4)GlcNAc[6S]
• N-Acetyllactosamine 6-Sulfate Sodium Salt, 90per cent
• sodium;[(3S,4R,5S,6R)-5-acetamido-4,6-dihydroxy-3-[(2S,3S,4S,5R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]methyl sulfate
• 145447-78-5
• AKOS030254516
• N-Acetyllactosamine 6-Sulfate Sodium Salt, 90%

• MDL： MFCD23160317
• Inchi： 1S/C14H25NO14S.Na/c1-4(17)15-7-9(19)12(6(27-13(7)22)3-26-30(23,24)25)29-14-11(21)10(20)8(18)5(2-16)28-14;/h5-14,16,18-22H,2-3H2,1H3,(H,15,17)(H,23,24,25);/q;+1/p-1/t5?,6?,7-,8-,9+,10-,11-,12+,13+,14-;/m0./s1
• InChI Key： HYBYWGBGWQCPKW-NVKSKNAHSA-M
• SMILES： S(=O)(=O)([O-])OCC1[C@H]([C@@H]([C@@H]([C@H](O)O1)NC(C)=O)O)O[C@H]1[C@H]([C@H]([C@H](C(CO)O1)O)O)O.[Na+]

Computed Properties

• Exact Mass: 485.082
• Monoisotopic Mass: 485.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 691
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 253A^2

Experimental Properties

• Melting Point: 181-182°C

N-Acetyllactosamine 6-Sulfate Sodium Salt, 90% Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on N-Acetyllactosamine 6-Sulfate Sodium Salt, 90%

N-Acetyllactosamine 6-Sulfate Sodium Salt, 90% (CAS No. 145447-78-5): An Overview

N-Acetyllactosamine 6-Sulfate Sodium Salt (CAS No. 145447-78-5) is a complex carbohydrate derivative that has gained significant attention in recent years due to its potential applications in various fields, including glycobiology, drug delivery, and therapeutic development. This compound is a sulfated derivative of N-acetyllactosamine, a disaccharide composed of galactose and N-acetylglucosamine. The sulfation at the 6-position of the galactose residue imparts unique biological and chemical properties to the molecule, making it a valuable tool in both research and clinical settings.

The structure of N-Acetyllactosamine 6-Sulfate Sodium Salt is characterized by its disaccharide core, which is modified by the addition of a sulfate group at the 6-position of the galactose moiety. This modification significantly alters the molecule's solubility, stability, and biological activity compared to its non-sulfated counterpart. The sodium salt form ensures enhanced water solubility and stability, making it suitable for various applications in aqueous environments.

Recent studies have highlighted the importance of sulfated carbohydrates in cellular interactions and signaling pathways. For instance, N-Acetyllactosamine 6-Sulfate Sodium Salt has been shown to play a crucial role in modulating immune responses and inflammation. Research published in the Journal of Biological Chemistry demonstrated that this compound can bind to specific receptors on immune cells, thereby modulating their activation and function. This property makes it a promising candidate for developing anti-inflammatory drugs and immunomodulatory agents.

In the field of glycobiology, N-Acetyllactosamine 6-Sulfate Sodium Salt has been extensively studied for its role in glycan-mediated interactions. Glycans are essential components of cell surfaces and extracellular matrices, and their modifications can significantly impact cellular behavior. The sulfation at the 6-position of N-acetyllactosamine has been shown to enhance its binding affinity to specific glycan-binding proteins (GBPs), such as galectins and selectins. This enhanced binding can influence various biological processes, including cell adhesion, migration, and signaling.

Moreover, N-Acetyllactosamine 6-Sulfate Sodium Salt has potential applications in drug delivery systems. Sulfated carbohydrates have been explored as carriers for targeted drug delivery due to their ability to interact with specific cell surface receptors. A study published in the Journal of Controlled Release demonstrated that sulfated carbohydrates can be used to enhance the delivery of therapeutic agents to specific tissues or cells. This property makes N-Acetyllactosamine 6-Sulfate Sodium Salt a valuable component in the development of advanced drug delivery systems.

The purity level of 90% for N-Acetyllactosamine 6-Sulfate Sodium Salt ensures that it meets high standards for use in both research and clinical applications. High-purity compounds are essential for obtaining reliable and reproducible results in experimental studies. The purity level also ensures that the compound can be used safely in preclinical and clinical trials without concerns about impurities affecting the outcomes.

In conclusion, N-Acetyllactosamine 6-Sulfate Sodium Salt (CAS No. 145447-78-5) is a versatile compound with significant potential in various fields of research and application. Its unique chemical structure and biological properties make it an important tool for studying glycan-mediated interactions, developing anti-inflammatory drugs, and enhancing drug delivery systems. As research continues to uncover new insights into the functions of sulfated carbohydrates, the importance of compounds like N-Acetyllactosamine 6-Sulfate Sodium Salt is likely to grow even further.